2-{3-[3-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]-3-oxopropyl}-1,3-benzothiazole

• IUPAC Name: 3-(1,3-benzothiazol-2-yl)-1-[3-(1-methylimidazol-2-yl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C19H22N4OS/c1-22-12-10-20-19(22)14-5-4-11-23(13-14)18(24)9-8-17-21-15-6-2-3-7-16(15)25-17/h2-3,6-7,10,12,14H,4-5,8-9,11,13H2,1H3
• InChI Key: YMGIIEHANDETTQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2CCCN(C2)C(=O)CCC3=NC4=CC=CC=C4S3
• Molecular Formula: C19H22N4OS
• Molecular Weight: 354.5 g/mol

Description

2-{3-[3-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]-3-oxopropyl}-1,3-benzothiazole is a useful research compound. Its molecular formula is C19H22N4OS and its molecular weight is 354.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 354.15143251 g/mol and the complexity rating of the compound is 476. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Activities

Research has demonstrated the antimicrobial efficacy of various benzothiazole derivatives, including those structurally related to 2-{3-[3-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]-3-oxopropyl}-1,3-benzothiazole. Patel, Agravat, and Shaikh (2011) synthesized 2-amino substituted benzothiazoles that showed variable and modest activity against investigated strains of bacteria and fungi, highlighting the potential of benzothiazole derivatives in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Corrosion Inhibition

Yadav et al. (2016) investigated the inhibition efficiency of synthesized benzimidazole derivatives, including structures related to the compound of interest, on the corrosion of N80 steel in hydrochloric acid. Their findings suggest the potential application of these compounds as corrosion inhibitors, which could be relevant to industrial maintenance and the preservation of metal structures (Yadav et al., 2016).

Antitumor Properties

Bradshaw et al. (2002) explored the antitumor properties of novel 2-(4-aminophenyl)benzothiazoles, indicating the potential of such compounds, including derivatives similar to this compound, in cancer treatment. These benzothiazoles show highly selective and potent antitumor properties, underlining their significance in the development of new anticancer therapies (Bradshaw et al., 2002).

Synthesis and Structural Analysis

The crystal structure of N-(1,3-benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, closely related to the compound of interest, was determined by Yıldırım et al. (2006), offering insights into the molecular configuration that could inform further research and development of benzothiazole derivatives (Yıldırım et al., 2006).

Novel Synthesis Approaches

Shibuya et al. (2018) discovered an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase, which includes structural elements similar to this compound. This indicates a potential application in treating diseases involving ACAT-1 overexpression, showcasing the versatility of benzothiazole derivatives in pharmaceutical development (Shibuya et al., 2018).

Mechanism of Action

The mechanism of action of imidazole compounds is diverse and depends on their chemical structure and the biological target. For instance, some imidazole derivatives show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

Imidazole compounds can cause severe skin burns and eye damage. Precautionary measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area.

Future Directions

The future directions of imidazole research are vast due to its broad range of chemical and biological properties. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc. Among the different heterocyclic compounds, imidazole is better known due to its broad range of chemical and biological properties.